2-((5-cyclohexyl-4-hydroxy-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-[(5-cyclohexyl-4-hydroxy-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C17H25N3O4S/c21-13(18-9-12-7-4-8-24-12)10-25-17-19-15(22)14(16(23)20-17)11-5-2-1-3-6-11/h11-12H,1-10H2,(H,18,21)(H2,19,20,22,23)
• InChI Key: NXYVERNTXFUFPP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=C(N=C(NC2=O)SCC(=O)NCC3CCCO3)O
• Molecular Formula: C17H25N3O4S
• Molecular Weight: 367.5 g/mol

Description

2-((5-cyclohexyl-4-hydroxy-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C17H25N3O4S and its molecular weight is 367.46. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Applications

Pyrimidinones and their derivatives have demonstrated significant antimicrobial and antifungal activities. A study by Hossan et al. (2012) explored the synthesis of pyrimidinone and oxazinone derivatives fused with thiophene rings, showcasing their antimicrobial potential comparable to reference drugs like streptomycin and fusidic acid (Hossan et al., 2012).

Anti-inflammatory and Analgesic Applications

Research by Abu‐Hashem et al. (2020) into novel benzodifuranyl, 1,3,5-triazines, and thiazolopyrimidines derived from visnaginone and khellinone indicated their utility as anti-inflammatory and analgesic agents. These compounds exhibited significant COX-2 inhibitory activity and demonstrated analgesic and anti-inflammatory effects in various models (Abu‐Hashem et al., 2020).

Anticancer Activities

Compounds with pyrimidine cores have been associated with anticancer properties. El-Sawy et al. (2013) synthesized N-methylsulphonyl and N-benzenesulphonyl-3-indolyl heterocycles, demonstrating significant in vitro cytotoxicity against various cancer cell lines, suggesting the potential of these derivatives in cancer treatment (El-Sawy et al., 2013).

Green Chemistry in Drug Design

A green chemistry approach for the design and discovery of analogs of known analgesic and antipyretic agents, utilizing derivatives of acetamide, has been documented. This approach emphasizes environmental sustainability in the synthesis of biologically active compounds (Reddy et al., 2014).